Journal Name:Journal of Thermal Spray Technology
Journal ISSN:1059-9630
IF:2.839
Journal Website:http://www.springer.com/materials/surfaces+interfaces/journal/11666
Year of Origin:0
Publisher:Springer New York
Number of Articles Per Year:129
Publishing Cycle:Quarterly
OA or Not:Not
Behavior of CaO Formation by Decomposition of Desulfurization Ash Considered under Minimum Energy Conditions
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-06-15 , DOI: 10.2355/isijinternational.isijint-2022-457
The treatment of desulfurization ash (DA) by high-temperature can solve the increasingly environmental risk caused by the accumulation desulfurization ash on the one hand, and realize the reuse of Ca and S on the other. However, the understanding of the high-temperature reduction decomposition process of desulfurization ash is still vague. In this study, a multivariate and multiphase reaction mathematical model of the complex system of desulfurization ash, carbon, and gas is established by using the principle of minimum free energy. The modeling results show that the reductive decomposition of DA has four stages, and the decomposition products are different in each stage. This result confirms that the optimal thermodynamic conditions to obtain only CaO as a decomposed product are a temperature greater than 1400 K and a C/S molar ratio of 0.5. Further, the processes of CaO and CaS production are parallel competitive reactions, but are regulated by different factors at different stages. A micropositive pressure equilibrium reaction crucible was designed for laboratory DA decomposition experiments. The correctness of the calculation result of the minimum free energy mathematical model is proved by the high temperature reductive decomposition experiment. When the temperature and C/S molar ratio are 1500 K and 0.5, the DA decomposition rate can reach 100%. The main reaction product is spherical CaO, the minimum S content is approximately 1.5%, and the desulfurization rate can reach approximately 70%. The present strategy is highly promising for application in industrial DA recycling processes. Fullsize Image
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Thermodynamic Formation and Three-dimensional Characterization of MnS–MgAl2O4 Composite Inclusions in Steel
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-06-15 , DOI: 10.2355/isijinternational.isijint-2022-329
The distribution and morphology of inclusions in steel have an important effect on the quality of steel. It has been proved that the oxide inclusions can be modified into small and dispersed spinel inclusions by adding proper amount of Mg in steel. The MnS–MgAl2O4 composite inclusions are formed with the core of MgAl2O4 inclusions during the solidification process of molten steel, which has deforming ability and can improve the properties of materials steel. However, the investigation of the control of the composite inclusions is limited by the lack of understanding structure of the inclusions. In this study, the Mg treated steel samples were prepared by induction furnace in this study. In the experiment, SEM-EDS was used to characterize the samples, and thermodynamic calculations were used to describe the evolution mechanism of inclusions and MnS–MgAl2O4 composite inclusions formed in steel samples with different Mg contents. The atomic mismatch calculated between MnS and MgAl2O4 proves that they can nucleate effectively. The three-dimensional (3D) morphology of the composite inclusion of MnS–MgAl2O4 in steel samples were observed by using the X-ray Micro-CT in the beamline of BL16U2 at Shanghai Synchrotron Radiation Facility (SSRF). It is proved that MnS and MgAl2O4 phases exist in the form of co-associated, which is valuable for the control of composite inclusions in steel. The current work provide a powerful method to analyze the detailed structure of the composite inclusions in the steel. Fullsize Image
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Comparison of the Pitting Corrosion Resistance of Bainite and Martensite in Fe-0.4C-1.5Si-2Mn Steel
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-06-01 , DOI: 10.2355/isijinternational.isijint-2023-135
Specimens with different microstructures (bainite, as-quenched martensite, and tempered martensite) were fabricated using a Fe-0.4C-1.5Si-2Mn steel sheet, and the pitting corrosion resistances of these microstructures were compared. Retained austenite was barely detected in the X-ray diffraction analysis. The Vickers hardness values of the microstructures were ordered as (high) as-quenched martensite > tempered martensite ≈ bainite in the 325°C-austempered specimen > bainite in the 425°C-austempered specimen (low). The pitting corrosion resistance of each microstructure was evaluated by potentiodynamic polarization in boric-borate buffer solutions containing NaCl (pH 8.0) under naturally aerated conditions. The pitting corrosion resistances of the microstructures were ordered as (high) as-quenched martensite > bainite in the 325°C-austempered specimen > tempered martensite > bainite in the 425°C-austempered specimen (low). The lower active dissolution rates of the microstructures were determined to provide superior pitting corrosion resistance.
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Discrete Liquid Flow Behavior in a 2D Random Packed Bed
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-05-16 , DOI: 10.2355/isijinternational.isijint-2022-529
In many systems, the liquid flows in discrete rivulet/droplet form rather than continuous in non-wetting or low liquid flow rate conditions. A discrete liquid flow (DLF) theory has been used by a few researchers to describe these systems such as Ironmaking blast furnace. A few investigators have applied the discrete flow of liquid in structured packing where the particles are arranged in a particular pattern where void size and shape are fixed. However, in the real world, the packing system is random, for which the DLF theory has not been extended/verified. Also, DLF theory has not been verified for 2D structural packing in the absence of gas flow rigorously. In this article, this theory is not only validated for structural packing in the absence of gas flow but also extended and validated for 2D random packing. Random packing has been created using the Discrete Element Method. The void size and shape are determined using a novel graph-based algorithm in the random 2D bed to study the liquid flow. The liquid flow behaviour has been studied in various conditions, like changing the packing size and bed height. This study confirms that the bed topology plays an important role in dictating the liquid flow behavior in a randomly packed bed. Fullsize Image
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Macrosegregation Behavior of 8Cr Tool Steel with Induced Bridging of Solidification in Laboratory-scale Ingot
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-07-15 , DOI: 10.2355/isijinternational.isijint-2022-453
Prediction and control of a macrosegregation of cold tool steel in a large scale ingot is very important. In order to investigate macrosegregation behavior of 8Cr type tool steel (Fe-1C-8Cr-2mass%Mo), model ingots which have a steel chill ring in the middle region of a mullite mold with two different diameters were prepared. 8Cr steels were cast into the molds, thereafter 5 kg and 30 kg ingots were made. In both sizes of the ingot, the dendrite arm spacings in the chill rings were finer than other region which indicate the chill ring induced relatively rapid cooling than other region, results in inhomogeneous solidification. An enriched solute concentration was observed near the center of the chill ring where the top of the shrinkage cavity. The macrosegregation profiles were similar in both ingots, however the segregation ratio of the larger ingot was larger than in the small ingot. Computational simulations were also carried out and the solidification profiles of each ingot was investigated. The result shows that in smaller ingot, the duration time after the mushy zone formed to closure is shorter than in larger ingot. At every liquid fraction, the permeability for the larger ingot is higher than those of the smaller ingot, which suggests that suction of concentrated liquid phase from the upper region of chill through the mushy zone in the chill center is more preferabliy occur in the larger ingot. Fullsize Image
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Microstructural changes in 9Cr-1Mo-V-Nb weld metal after aging at 1013K
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-07-07 , DOI: 10.2355/isijinternational.isijint-2023-157
In order to understand microstructural changes in 9Cr-1Mo-V-Nb weld metal after long term use, microstructure and precipitates distribution before and after aging at 1013K were investigated. In the weld metal, regions with coarse or fine prior austenite grains were observed due to thermal cycle during welding. In the coarse grain region, precipitate particles inferred to M23C6 were densely located on grain boundaries, however, in the fine grain regions, they were sparsely observed not only on grain boundaries but also inside grains. Post weld heat treatment (1013K/7.7h) followed by aging (1013K/100h) led to ferrite grains formation in the fine grain region. EBSD analysis implied that dislocation density in ferrite grains was low. After the aging, mean diameter of particles became coarser and interparticle spacing became sparser in the fine grain region than in the coarse grain region. On the other hand, dislocation density calculated by hardness in martensite structure was almost no deference between these regions before and after the aging. Therefore, it was suggested that ferrite grains were formed because pinning energy by precipitate particles locally reduced in the fine grain region.
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Influence of tempering temperature on microstructures and tensile properties of a Cr-N alloyed medium-Mn martensitic steel
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-06-30 , DOI: 10.2355/isijinternational.isijint-2023-117
In this paper, the influence of tempering temperatures on microstructures and tensile properties of a Cr-N alloyed medium Mn martensitic steel was studied. The microstructures formed after the tempering below 400 °C are composed of recovered martensite as the matrix, ultrafine retained austenite (RA) and carbonitrides. The tempering at 100 °C led to the best combination of 2080 MPa ultrahigh ultimate tensile strength (UTS) and 15% total elongation (TE), which is attributed to the prominent strain hardening capacity caused by both the gradually release of internal stress and the pronounced austenite-to-martensite transformation. The tempering at 400 °C resulted in the rapid increase of yield strength (YS) by ~500 MPa due to the relief of internal tensile stress and annihilation of dislocations and the best ductility because it produced the most stable RA grains with the highest C concentration for a sustainable austenite-to-martensite transformation over the large plastic straining. The further increase of temperature to 650 °C caused ferrite formed, which decrease both YS and strain hardening rate, leading to the lowest UTS. Moreover, it was found that higher N content increased YS but had little influence on both UTS and TE because it mainly contributed to enhanced precipitation of carbonitrides. It is then concluded that the strength and ductility of medium Mn martensitic steel could be increased by increasing the strain hardening capacity through tailoring both the internal stress in martensite and the mechanical stability of RA via a proper tempering treatment.
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Stirring Effect of Bottom Regiments Arrangement on the Molten Pool in a 260 t Converter
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-05-16 , DOI: 10.2355/isijinternational.isijint-2022-405
For this article, the bottom regiments distribution is designed to investigate the instantaneous kinetic energy of molten pool with the help of numerical simulation. The results indicate that the time required for kinetic energy to reach the stable state is affected by the angle among regiments. When the blowing gas flowrate is 720 Nm3·h−1, the shorter equilibrium time is 66 s with the angle of 15°. Meanwhile, the higher kinetic energy of 2915 J has been discovered as the outer regiments kept at a pitch circle diameter ratio of 0.5, which reflects the preferable internal dynamic conditions of liquid steel. While the molten pool can get enough stirring force, and the outer cluster should not be arranged closely to the furnace wall to avoid unnecessary energy dissipation. Besides, the weak stirring zones inside the bath can be reduced by the elevation of blowing gas intensity, and the proportions of the proper scheme are 0.84, 0.74, 0.69, and 0.67 under four diverse operation conditions, respectively. Fullsize Image
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Optimal Control of Inclusions to Prevent “Sand-Hole” Surface Defects in Deep Cold-Drawn Battery Cups for Electrical Vehicles
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-06-15 , DOI: 10.2355/isijinternational.isijint-2022-491
The present work was conducted to elucidate the influence of inclusionson surface quality of deep cold-drawn battery cups for electrical cars. The obtained results revealed that, to prevent the surface defects of sand-holes in battery cups in deep cold-drawing process, attentions should be paid to steelmaking and casting process for optimal control of inclusions. Because sand-holes were often caused by large Al2O3 clusters and CaO–Al2O3 particles. Most important, a worthy finding was that these inclusions were not safe when they were over 100 µm and bigger than 27 µm, respectively, which was important for process optimization. By reducing (FeO) contents in ladle slag and tundish covering flux to about 5% or lower, together with optimal fluid flow of molten steel in tundish, such large inclusions can be well decreased to prevent the occurrences of sand-holes in battery cups in industrial production. Fullsize Image
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Formation Mechanism of Secondary Inclusions in Fe-36mass%Ni Alloy Using a Novel Combination Analysis Technique
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-06-15 , DOI: 10.2355/isijinternational.isijint-2022-433
Controlling the size, number, and composition of secondary inclusions is vital in the production of high-quality steels. In this study, experimental and computational investigation of the relationship between secondary inclusion formation in Fe-36mass%Ni alloy and cooling rate was carried out. Assuming the case of large ingots, solidification experiments using various cooling rates (0.17 to 128 K/min) were employed and the size, number, composition, and distribution of inclusions were analyzed by SEM-EDS automatic inclusion analysis. Like previous studies, inclusion number density increased with increasing cooling rate, while inclusion size decreased with increase of cooling rate. On the contrary, oxide inclusion area fraction was found to have little relationship with the cooling rate and was instead found related with oxygen content of the sample. As a new attempt to investigate the relationship between microsegregation and secondary inclusion formation, a combination of SEM-EDS analysis and EPMA mapping analysis was carried out. By superimposing information of microsegregation and inclusions, it was found that high-Al2O3 inclusions formed during the early stage of solidification, whereas low-Al2O3 inclusions formed during the later stage of solidification. These findings suggest that Al2O3 inclusions formed in the early stage of solidification reacted with the remaining Si-enriched liquid steel and changed into low-Al2O3 inclusions. Experimental results were also confirmed by thermodynamic calculations. Present work made it possible to understand deeper the relationship between microsegregation and secondary inclusion formation. Fullsize Image
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 MATERIALS SCIENCE, COATINGS & FILMS 材料科学:膜3区 Not Not
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Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
21.40 64 Science Citation Index Science Citation Index Expanded Not
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